Cas no 61953-39-7 (5-(diethylsulfamoyl)-2-fluorobenzoic acid)

• Product Name: 5-(diethylsulfamoyl)-2-fluorobenzoic acid
• CAS No: 61953-39-7
• MF: C₁₁H₁₄FNO₄S
• MW: 275.296565532684
• CID: 1632294
• PubChem ID: 773056
• Update Time: 2025-04-21

5-(diethylsulfamoyl)-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-[(diethylamino)sulfonyl]-2-fluoro-
• 5-(diethylsulfamoyl)-2-fluorobenzoic acid
• 61953-39-7
• SR-01000575199
• MFCD02937018
• 5-(N,N-Diethylsulfamoyl)-2-fluorobenzoicacid
• AKOS001042042
• EN300-10409
• SR-01000575199-1
• SB81959
• CS-0230466
• 5-(N,N-Diethylsulfamoyl)-2-fluorobenzoic acid
• ALBB-020205
• Oprea1_494933
• 5-[(diethylamino)sulfonyl]-2-fluorobenzoic acid
• G35550
• Z53036659

• Inchi： 1S/C11H14FNO4S/c1-3-13(4-2)18(16,17)8-5-6-10(12)9(7-8)11(14)15/h5-7H,3-4H2,1-2H3,(H,14,15)
• InChI Key： YJYUHOQWDKTBSD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C(=O)O)C=1)F)(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 275.06282
• Monoisotopic Mass: 275.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 74.68